3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one

• Molecular Formula: C23H23N3O2S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: (5Z)-3-methyl-2-methylimino-5-[[1-[2-(2-methylphenoxy)ethyl]indol-3-yl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H23N3O2S/c1-16-8-4-7-11-20(16)28-13-12-26-15-17(18-9-5-6-10-19(18)26)14-21-22(27)25(3)23(24-2)29-21/h4-11,14-15H,12-13H2,1-3H3/b21-14-,24-23?
• InChI Key: QCAJXRBXIOONON-AWAAXKIWSA-N
• Isomeric SMILES: CC1=CC=CC=C1OCCN2C=C(C3=CC=CC=C32)/C=C\4/C(=O)N(C(=NC)S4)C
• SMILES: CC1=CC=CC=C1OCCN2C=C(C3=CC=CC=C32)C=C4C(=O)N(C(=NC)S4)C

Description

3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one is a chemical compound with a complex structure. It is a thiazolidinone derivative that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that it works by inhibiting the activity of enzymes involved in various cellular processes. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have antimicrobial and antifungal properties. Additionally, it has been studied for its potential use as a diagnostic tool for Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one in lab experiments is its diverse range of potential applications. It has been shown to have anticancer, antimicrobial, antifungal, and anti-inflammatory properties, making it a versatile compound for research. However, one limitation of using this compound is its complex structure, which may make it difficult to synthesize and study.

Future Directions

There are several future directions for the study of 3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one. One potential direction is to further investigate its potential use as a diagnostic tool for Alzheimer's disease. Another direction is to study its potential use in combination with other compounds for the treatment of cancer. Additionally, further research could be conducted to better understand its mechanism of action and potential applications in other scientific research fields.

Synthesis Methods

The synthesis of 3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one involves the reaction between 2-(2-methylphenoxy)ethylamine and 3-formyl indole in the presence of thiosemicarbazide. The reaction mixture is then refluxed in ethanol to obtain the desired compound.

Scientific Research Applications

3-methyl-2-(methylimino)-5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific research fields. It has been shown to have anticancer, antimicrobial, antifungal, and anti-inflammatory properties. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.